1-(4-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine

• Molecular Formula: C23H21FN2O3
• Molecular Weight: 392.4 g/mol
• IUPAC Name: 1-[4-(4-fluorobenzoyl)piperazin-1-yl]-2-naphthalen-2-yloxyethanone
• InChI: InChI=1S/C23H21FN2O3/c24-20-8-5-18(6-9-20)23(28)26-13-11-25(12-14-26)22(27)16-29-21-10-7-17-3-1-2-4-19(17)15-21/h1-10,15H,11-14,16H2
• InChI Key: ZHVANIZQWHJHRG-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)COC2=CC3=CC=CC=C3C=C2)C(=O)C4=CC=C(C=C4)F

Description

1-(4-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine, also known as FNaP, is a chemical compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. FNaP is a piperazine derivative with a unique chemical structure that makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 1-(4-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine is not fully understood, but it is believed to act on various molecular targets, including ion channels, enzymes, and receptors. 1-(4-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. 1-(4-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine also activates the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that regulates gene expression.
Biochemical and Physiological Effects:
1-(4-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. 1-(4-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has also been shown to inhibit tumor growth in vitro and in vivo. Additionally, 1-(4-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of 1-(4-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine is its unique chemical structure, which makes it a promising candidate for drug development. 1-(4-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has also been shown to have a good safety profile in animal studies. However, one limitation of 1-(4-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine is its limited solubility in water, which can make it difficult to administer in certain formulations.

Future Directions

There are several future directions for research on 1-(4-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine. One area of interest is the development of 1-(4-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine-based drugs for the treatment of inflammatory disorders such as rheumatoid arthritis. Another area of interest is the development of 1-(4-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine-based drugs for the treatment of neurological disorders such as Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of 1-(4-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine and its potential molecular targets.

Synthesis Methods

The synthesis of 1-(4-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine involves a multi-step process that begins with the reaction of 4-fluorobenzoic acid with thionyl chloride to produce 4-fluorobenzoyl chloride. This intermediate is then reacted with piperazine to form 1-(4-fluorobenzoyl)piperazine. The final step involves the reaction of 1-(4-fluorobenzoyl)piperazine with 2-naphthol to produce 1-(4-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine.

Scientific Research Applications

1-(4-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and anti-tumor properties. 1-(4-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.